Cas no 691886-10-9 (4-Chloro-6-methyl-5-propylpyrimidine)

• Product Name: 4-Chloro-6-methyl-5-propylpyrimidine
• CAS No: 691886-10-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 2799224
• PubChem ID: 22313156
• Update Time: 2025-04-21

4-Chloro-6-methyl-5-propylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 691886-10-9
• AKOS006307060
• 5-propyl4-chloro-6-methyl-pyrimidine
• SCHEMBL857518
• 5-propyl-4-chloro-6-methyl-pyrimidine
• VYEBMLWGSMNCMJ-UHFFFAOYSA-N
• 4-chloro-6-methyl-5-propyl-pyrimidine
• DTXSID60624645
• 4-Chloro-6-methyl-5-propylpyrimidine

• Inchi： 1S/C8H11ClN2/c1-3-4-7-6(2)10-5-11-8(7)9/h5H,3-4H2,1-2H3
• InChI Key： VYEBMLWGSMNCMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC=N1)CCC

Computed Properties

• Exact Mass: 170.0610761Da
• Monoisotopic Mass: 170.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų